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Miscellaneous aluminates
Aluminates are a diverse group of inorganic compounds containing the AlO4- ion as their basic structural unit. These compounds, which can be anionic or neutral, play significant roles in various industries due to their unique properties and applications.
The primary types include sodium aluminate (Na3[AlF6] and Na2Al2O4), calcium aluminate (CaO·Al2O3), and aluminum hydroxide (Al(OH)3). Sodium aluminate, for instance, is extensively used in the production of fluorspar, soap, and water glass. It forms when sodium oxide reacts with aluminum oxide. On the other hand, calcium aluminate finds applications in refractories and ceramic industries due to its high melting point and thermal stability.
Aluminum hydroxide, another common aluminate, is crucial in the manufacture of adhesives, sealants, and pharmaceuticals. It serves as a thickening agent and has excellent adsorption properties, making it useful for purifying water and wastewater treatment processes. Additionally, its low solubility makes it suitable for manufacturing lightweight fillers.
Overall, aluminates offer versatile functionalities across multiple sectors due to their unique chemical characteristics and reactivity profiles.
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The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
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Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
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Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
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5-bromopent-1-ene Cas No: 1119-51-3 -
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